Cas no 498582-48-2 (1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-)
498582-48-2 structure
Product Name:1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-
CAS No:498582-48-2
MF:C20H12Cl2N4
MW:379.242081642151
CID:1552151
Update Time:2024-08-24
1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- (9CI)
- 1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro-
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- Inchi: 1S/C20H12Cl2N4/c21-13-4-6-15-17(9-13)25-19(23-15)11-2-1-3-12(8-11)20-24-16-7-5-14(22)10-18(16)26-20/h1-10H,(H,23,25)(H,24,26)
- InChI Key: HGJYKEFHUNIXAN-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C(=C1)NC(C1C=CC=C(C3=NC4=CC=C(C=C4N3)Cl)C=1)=N2
Computed Properties
- Exact Mass: 378.04416
Experimental Properties
- Density: 1.485±0.06 g/cm3(Predicted)
- Melting Point: 152 °C (decomp)
- Boiling Point: 678.5±65.0 °C(Predicted)
- PSA: 57.36
- pka: 9.27±0.10(Predicted)
1H-Benzimidazole, 2,2'-(1,3-phenylene)bis[5-chloro- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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